Cas no 2228740-19-8 (1-(4-bromofuran-2-yl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(4-bromofuran-2-yl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2228740-19-8
• MF: C₁₀H₁₂BrF₂NO
• MW: 280.109189033508
• CID: 6341395
• PubChem ID: 165798400
• Update Time: 2025-06-14

1-(4-bromofuran-2-yl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromofuran-2-yl)-4,4-difluorocyclohexan-1-amine
• EN300-1962250
• 2228740-19-8

• Inchi： 1S/C10H12BrF2NO/c11-7-5-8(15-6-7)9(14)1-3-10(12,13)4-2-9/h5-6H,1-4,14H2
• InChI Key： WGKTVKAHZQVXEA-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C1(CCC(CC1)(F)F)N

Computed Properties

• Exact Mass: 279.00703g/mol
• Monoisotopic Mass: 279.00703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(4-bromofuran-2-yl)-4,4-difluorocyclohexan-1-amine

Comprehensive Overview of 1-(4-bromofuran-2-yl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228740-19-8)

The compound 1-(4-bromofuran-2-yl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228740-19-8) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This molecule combines a bromofuran moiety with a difluorocyclohexylamine group, making it a valuable intermediate for the synthesis of more complex compounds. Researchers are particularly interested in its role as a building block for drug discovery, given the increasing demand for novel therapeutic agents targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the key reasons for the growing interest in 1-(4-bromofuran-2-yl)-4,4-difluorocyclohexan-1-amine is its potential to serve as a precursor in the development of small-molecule inhibitors. The presence of the bromine atom on the furan ring offers a reactive site for further functionalization, while the difluorocyclohexylamine group enhances the molecule's metabolic stability and bioavailability. These properties align with current trends in medicinal chemistry, where researchers prioritize compounds with improved pharmacokinetic profiles. Additionally, the incorporation of fluorine atoms is a common strategy to modulate the lipophilicity and binding affinity of drug candidates, making this compound a subject of intense study.

In the context of agrochemical applications, 1-(4-bromofuran-2-yl)-4,4-difluorocyclohexan-1-amine has shown promise as a potential intermediate for the synthesis of crop protection agents. The furan ring is a well-known pharmacophore in agrochemicals, often associated with herbicidal or insecticidal activity. The addition of fluorine atoms further enhances the compound's ability to interact with biological targets, a feature highly sought after in modern pesticide design. With the global push toward sustainable agriculture, the development of more efficient and environmentally friendly agrochemicals has become a hot topic, and this compound could play a role in addressing these challenges.

From a synthetic chemistry perspective, the preparation of 1-(4-bromofuran-2-yl)-4,4-difluorocyclohexan-1-amine involves multi-step reactions that highlight the importance of regioselective bromination and amine functionalization. These processes are critical for achieving high yields and purity, which are essential for downstream applications. Recent advancements in catalytic methods and green chemistry have also influenced the synthesis of such compounds, as researchers aim to reduce waste and improve efficiency. This aligns with the broader industry trend toward sustainable and cost-effective manufacturing practices.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are also of great interest to researchers. Understanding these parameters is crucial for optimizing its use in various applications. For instance, its solubility in organic solvents can influence its suitability for specific reaction conditions, while its thermal stability may determine its storage and handling requirements. These factors are often explored in structure-activity relationship (SAR) studies, which are fundamental to drug and agrochemical development.

In summary, 1-(4-bromofuran-2-yl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228740-19-8) represents a versatile and valuable compound in the fields of pharmaceuticals and agrochemicals. Its unique structural features, combined with the growing demand for innovative solutions in these industries, make it a subject of ongoing research. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in health and agriculture.